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Introduction
The rise of carbapenem-resistant Enterobacterales (CRE) producing metallo-β-lactamases

(MBLs) poses a significant global health threat. ANT2681 is a novel, specific, and competitive

MBL inhibitor designed to restore the activity of carbapenem antibiotics like meropenem

against these resistant pathogens.[1][2] This document provides detailed application notes and

protocols for the in vitro synergy testing of meropenem in combination with ANT2681, enabling

researchers to assess their combined efficacy against MBL-producing bacteria.

ANT2681 functions by inhibiting the enzymatic activity of MBLs, such as New Delhi Metallo-β-

lactamase (NDM), through interaction with the dinuclear zinc ion cluster in the active site of the

enzyme.[3][4] This inhibition protects meropenem from hydrolysis, allowing it to exert its

bactericidal activity.

Data Presentation: Quantitative Synergy Data
The combination of meropenem with ANT2681 has demonstrated significant potentiation of

meropenem's activity against a broad range of MBL-producing Enterobacterales. The following
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tables summarize the key quantitative data from susceptibility studies.

Table 1: Meropenem MIC50/MIC90 Values with and without ANT2681 against MBL-Positive

Enterobacterales[1][2][5]

Organism Set Meropenem Alone (µg/mL)
Meropenem + ANT2681 (8
µg/mL) (µg/mL)

MBL-positive Enterobacterales

(n=1,687)
>32 / >32 0.25 / 8

NDM-producing CRE

(n=1,108)
>32 / >32 0.25 / 8

Table 2: Inhibitory Activity of Meropenem/ANT2681 Combination against Enterobacterales with

Different MBLs[1][2][5]

MBL Type
% Inhibited by Meropenem (8 µg/mL) +
ANT2681 (8 µg/mL)

VIM-positive 74.9%

IMP-positive 85.7%

Table 3: Comparative MIC90 Values of Meropenem/ANT2681 and Other Agents against NDM-

Producing E. coli[1][5]

Agent MIC90 (µg/mL)

Meropenem-ANT2681 1

Aztreonam-avibactam (ATM-AVI) 4

Cefiderocol (FDC) >32

Cefepime-taniborbactam (FEP-taniborbactam) >32
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Checkerboard Synergy Assay
The checkerboard assay is a standard method to assess the synergistic, additive, indifferent, or

antagonistic effects of two antimicrobial agents.

Objective: To determine the Fractional Inhibitory Concentration Index (FICI) for the meropenem

and ANT2681 combination.

Materials:

Meropenem and ANT2681 stock solutions

Cation-adjusted Mueller-Hinton Broth (CAMHB)

96-well microtiter plates

Bacterial inoculum standardized to 0.5 McFarland (~1.5 x 108 CFU/mL)

Microplate reader

Protocol:

Prepare Antibiotic Dilutions:

Prepare serial twofold dilutions of meropenem and ANT2681 in CAMHB in separate tubes.

The concentration range should span from well above to well below the expected

Minimum Inhibitory Concentration (MIC).

Plate Setup:

Dispense 50 µL of CAMHB into each well of a 96-well plate.

Add 50 µL of the appropriate meropenem dilution along the x-axis (columns).

Add 50 µL of the appropriate ANT2681 dilution along the y-axis (rows). This creates a

matrix of varying concentrations of both agents.

Include wells with each agent alone to determine their individual MICs.
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Include a growth control well with no antibiotics.

Inoculation:

Prepare a bacterial suspension equivalent to a 0.5 McFarland standard and dilute it to

achieve a final concentration of approximately 5 x 105 CFU/mL in the wells.

Add 100 µL of the diluted inoculum to each well.

Incubation:

Incubate the plates at 35-37°C for 18-24 hours.

Data Analysis:

Determine the MIC of each drug alone and in combination by visual inspection for turbidity

or by measuring absorbance with a microplate reader. The MIC is the lowest concentration

that inhibits visible growth.

Calculate the FICI using the following formula: FICI = (MIC of Meropenem in combination /

MIC of Meropenem alone) + (MIC of ANT2681 in combination / MIC of ANT2681 alone)

Interpretation of FICI:

Synergy: FICI ≤ 0.5

Additive/Indifference: 0.5 < FICI ≤ 4.0

Antagonism: FICI > 4.0

Time-Kill Assay
Time-kill assays provide dynamic information about the bactericidal or bacteriostatic activity of

antimicrobial agents over time.

Objective: To evaluate the rate and extent of bacterial killing by meropenem in combination with

ANT2681.

Materials:
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Meropenem and ANT2681 stock solutions

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Bacterial inoculum standardized to ~5 x 105 CFU/mL

Sterile culture tubes

Incubator shaker

Apparatus for colony counting (e.g., agar plates, automated colony counter)

Protocol:

Preparation:

Prepare tubes with CAMHB containing meropenem alone, ANT2681 alone, the

combination of meropenem and ANT2681 at desired concentrations (e.g., based on MIC

values from the checkerboard assay), and a growth control without any antibiotics.

Inoculation:

Inoculate each tube with the bacterial suspension to a final concentration of ~5 x 105

CFU/mL.

Incubation and Sampling:

Incubate the tubes at 35-37°C with shaking.

At specified time points (e.g., 0, 2, 4, 8, 12, and 24 hours), withdraw an aliquot from each

tube.

Bacterial Viable Count:

Perform serial dilutions of the collected aliquots in sterile saline or broth.

Plate the dilutions onto appropriate agar plates (e.g., Mueller-Hinton agar).

Incubate the plates at 35-37°C for 18-24 hours.
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Count the number of colonies (CFU/mL) for each time point and treatment condition.

Data Analysis:

Plot the log10 CFU/mL versus time for each treatment.

Interpretation:

Synergy: A ≥ 2 log10 decrease in CFU/mL at 24 hours by the combination compared

with the most active single agent.

Bactericidal activity: A ≥ 3 log10 decrease in CFU/mL from the initial inoculum.

Bacteriostatic activity: A < 3 log10 decrease in CFU/mL from the initial inoculum.
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Caption: Workflow for in vitro synergy testing of meropenem and ANT2681.
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Caption: Mechanism of synergistic action between meropenem and ANT2681.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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